Cas no 4664-13-5 (4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one)

4-Hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one is a heterocyclic compound featuring a dihydropyridinone core with hydroxyl and methyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its functional groups enable selective modifications, facilitating the development of complex molecules. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic workflows. Its versatility is further demonstrated in medicinal chemistry, where it serves as a scaffold for bioactive molecule design. The presence of both hydrogen-bond donor and acceptor sites enhances its potential for molecular interactions, contributing to its utility in drug discovery and material science applications.
4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one structure
4664-13-5 structure
Product Name:4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one
CAS No:4664-13-5
MF:C7H9NO2
MW:139.151861906052
MDL:MFCD11113422
CID:1517576
PubChem ID:54723378
Update Time:2025-06-15

4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 4-hydroxy-3,6-dimethyl-
    • 3,6-Dimethyl-pyridine-2,4-diol
    • 4-hydroxy-3,6-dimethyl-1H-pyridin-2-one
    • 4-hydroxy-3,6-dimethyl-2(1H)-Pyridinone
    • 4-Hydroxy-3,6-dimethylpyridin-2(1H)-one
    • 3,6-Dimethylpyridine-2,4-diol
    • AK185646
    • 4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one
    • XMUOZGAKXBMOGL-UHFFFAOYSA-N
    • FCH889463
    • 2,4-dihydroxy-3,6-dimethylpyridine
    • 2,4-dihydroxy-3,6-dimethyl-pyridine
    • 3,6-DIMETHYL-2,4-PYRIDINEDIOL
    • FT-0
    • DS-10061
    • 4664-13-5
    • DB-070747
    • F2167-8494
    • SB52801
    • SCHEMBL2536467
    • DTXSID90716269
    • AKOS006307459
    • AKOS025394695
    • MFCD11113422
    • CS-0072188
    • SCHEMBL11976387
    • MDL: MFCD11113422
    • Inchi: 1S/C7H9NO2/c1-4-3-6(9)5(2)7(10)8-4/h3H,1-2H3,(H2,8,9,10)
    • InChI Key: XMUOZGAKXBMOGL-UHFFFAOYSA-N
    • SMILES: OC1C=C(C)NC(C=1C)=O

Computed Properties

  • Exact Mass: 139.06337
  • Monoisotopic Mass: 139.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3
  • XLogP3: 0.3

Experimental Properties

  • Color/Form: No data available
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 462.5±40.0 °C at 760 mmHg
  • Flash Point: 233.5±27.3 °C
  • PSA: 49.33
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

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4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one Suppliers

Amadis Chemical Company Limited
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(CAS:4664-13-5)4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one
Order Number:A1242753
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:21
Price ($):208/616
Email:sales@amadischem.com

Additional information on 4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one (CAS No. 4664-13-5)

4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one (CAS No. 4664-13-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridinone core structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its hydroxyl and methyl functional groups contribute to its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one has surged due to its potential role in developing antioxidant and anti-inflammatory agents. Researchers are exploring its derivatives for their ability to modulate oxidative stress pathways, a topic of high relevance given the growing public interest in aging and neurodegenerative diseases. The compound’s structural similarity to natural pyridinone alkaloids also positions it as a candidate for natural product-inspired drug design.

From a synthetic chemistry perspective, CAS No. 4664-13-5 is often utilized in multicomponent reactions (MCRs), a trending area in green chemistry. MCRs minimize waste and improve atom economy, aligning with the global push for sustainable chemical processes. This compound’s compatibility with catalytic systems further enhances its appeal, as industries seek cost-effective and eco-friendly production methods.

The agrochemical sector has also shown interest in 4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one, particularly for designing crop protection agents. Its derivatives exhibit promising pesticidal activity, addressing the need for novel solutions against pest resistance—a critical challenge in modern agriculture. Farmers and researchers frequently search for next-generation agrochemicals, and this compound’s scaffold offers a viable starting point.

Analytical studies of CAS No. 4664-13-5 often employ advanced techniques like NMR spectroscopy and mass spectrometry, reflecting the broader trend toward high-resolution characterization in chemical research. These methods ensure precise quality control, a priority for manufacturers aiming to meet regulatory standards in pharmaceuticals and agriculture.

In conclusion, 4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one (CAS No. 4664-13-5) is a multifaceted compound with applications spanning drug development, sustainable chemistry, and agrochemical innovation. Its relevance to contemporary scientific challenges—such as oxidative stress, green synthesis, and pest management—ensures its continued prominence in research and industrial workflows.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:4664-13-5)4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one
A1242753
Purity:99%/99%
Quantity:1g/5g
Price ($):208/616
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